Dasatinib Carboxylic Acid
Dasatinib Carboxylic Acid
Dasatinib Carboxylic Acid is an oxidative metabolite of Dasatinib (M6 metabolite), used in the treatment of cancers and immune diseases.
Brand Name:
Vulcanchem
CAS No.:
910297-53-9
VCID:
VC0193337
InChI:
InChI=1S/C22H24ClN7O3S/c1-13-4-3-5-15(23)20(13)28-21(33)16-11-24-22(34-16)27-17-10-18(26-14(2)25-17)30-8-6-29(7-9-30)12-19(31)32/h3-5,10-11H,6-9,12H2,1-2H3,(H,28,33)(H,31,32)(H,24,25,26,27)
SMILES:
CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)CC(=O)O
Molecular Formula:
C22H24ClN7O3S
Molecular Weight:
502 g/mol
Dasatinib Carboxylic Acid
CAS No.: 910297-53-9
Impurities
VCID: VC0193337
Molecular Formula: C22H24ClN7O3S
Molecular Weight: 502 g/mol
Purity: > 95%
CAS No. | 910297-53-9 |
---|---|
Product Name | Dasatinib Carboxylic Acid |
Molecular Formula | C22H24ClN7O3S |
Molecular Weight | 502 g/mol |
IUPAC Name | 2-[4-[6-[[5-[(2-chloro-6-methylphenyl)carbamoyl]-1,3-thiazol-2-yl]amino]-2-methylpyrimidin-4-yl]piperazin-1-yl]acetic acid |
Standard InChI | InChI=1S/C22H24ClN7O3S/c1-13-4-3-5-15(23)20(13)28-21(33)16-11-24-22(34-16)27-17-10-18(26-14(2)25-17)30-8-6-29(7-9-30)12-19(31)32/h3-5,10-11H,6-9,12H2,1-2H3,(H,28,33)(H,31,32)(H,24,25,26,27) |
Standard InChIKey | VMCDXJFWSYUNPO-UHFFFAOYSA-N |
SMILES | CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)CC(=O)O |
Canonical SMILES | CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CCN(CC4)CC(=O)O |
Appearance | Off-White to Pale Yellow Solid |
Melting Point | >192°C (dec.) |
Description | Dasatinib Carboxylic Acid is an oxidative metabolite of Dasatinib (M6 metabolite), used in the treatment of cancers and immune diseases. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 4-[6-[[5-[[(2-Chloro-6-methylphenyl)amino]carbonyl]-2-thiazolyl]amino]-2-methyl-4-pyrimidinyl]-1-piperazineacetic Acid |
PubChem Compound | 11854012 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume